Cas no 2092139-41-6 (Methyl 4-(2-hydroxypropan-2-yl)oxane-4-carboxylate)

• Product Name: Methyl 4-(2-hydroxypropan-2-yl)oxane-4-carboxylate
• CAS No: 2092139-41-6
• MF: C₁₀H₁₈O₄
• MW: 202.247523784637
• CID: 5770843
• PubChem ID: 131367603
• Update Time: 2025-10-23

Methyl 4-(2-hydroxypropan-2-yl)oxane-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl4-(2-hydroxypropan-2-yl)oxane-4-carboxylate
• 2092139-41-6
• Methyl 4-(2-hydroxypropan-2-yl)oxane-4-carboxylate
• EN300-1633803
• 2H-Pyran-4-carboxylic acid, tetrahydro-4-(1-hydroxy-1-methylethyl)-, methyl ester

• Inchi： 1S/C10H18O4/c1-9(2,12)10(8(11)13-3)4-6-14-7-5-10/h12H,4-7H2,1-3H3
• InChI Key： KTABJKXLGJOWSF-UHFFFAOYSA-N
• SMILES： O1CCC(C(=O)OC)(CC1)C(C)(C)O

Computed Properties

• Exact Mass: 202.12050905g/mol
• Monoisotopic Mass: 202.12050905g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 216
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 55.8Ų

Experimental Properties

• Density: 1.118±0.06 g/cm3(Predicted)
• Boiling Point: 278.3±25.0 °C(Predicted)
• pka: 14.98±0.29(Predicted)

Additional information on Methyl 4-(2-hydroxypropan-2-yl)oxane-4-carboxylate

Methyl 4-(2-hydroxypropan-2-yl)oxane-4-carboxylate (CAS No. 2092139-41-6): A Comprehensive Overview of Its Synthesis, Applications, and Research Advances

Methyl 4-(2-hydroxypropan-2-yl)oxane-4-carboxylate has emerged as a promising compound in the field of biomedical research due to its unique structural features and potential applications in drug development and synthetic chemistry. This compound, with the CAS No. 2092139-41-6, represents a novel class of oxane derivatives that exhibit distinct chemical properties and biological activities. Recent studies have highlighted its role in enzyme inhibition, cellular signaling modulation, and targeted drug delivery systems, positioning it as a key molecule for future therapeutic innovations.

The synthesis of Methyl 4-(2-hydroxypropan-2-yl)oxane-4-carboxylate involves advanced organic chemistry techniques, including multistep functionalization and catalytic reactions. Researchers have reported that the 4-(2-hydroxypropan-2-yl)oxane-4-carboxylate moiety can be selectively modified to enhance its bioavailability and selectivity toward specific biological targets. This structural flexibility allows for the design of prodrugs and drug conjugates with improved pharmacokinetic profiles.

In the context of biomedical applications, the Methyl 4-(2-hydroxypropan-2-yl)oxane-4-carboxylate has shown potential in cancer therapy and neurodegenerative disease treatment. A 2023 study published in *Journal of Medicinal Chemistry* demonstrated its ability to inhibit protease enzymes involved in tumor progression. The oxane ring structure of this compound provides a stable scaffold for drug-target interactions, while the hydroxypropan-2-yl group enhances water solubility and cell membrane permeability.

Recent advancements in high-throughput screening have accelerated the identification of Methyl 4-(2-hydroxypropan-2-yl)oxane-4-carboxylate as a candidate for antimicrobial agents. A 2024 study in *Antimicrobial Agents and Chemotherapy* reported its efficacy against multidrug-resistant bacteria, attributed to its broad-spectrum antimicrobial activity. The 4-carboxylate functional group plays a critical role in bacterial membrane disruption, making this compound a valuable asset in antibiotic development.

The Methyl 4-(2-hydroxypropan-2-yl)oxane-4-carboxylate has also been explored for its potential in gene therapy and regenerative medicine. Researchers are investigating its ability to serve as a carrier molecule for siRNA delivery, leveraging its non-toxicity and biocompatibility. A 2023 review in *Advanced Drug Delivery Reviews* highlighted its application in targeted gene silencing and tissue engineering, emphasizing its role in precision medicine.

From a synthetic chemistry perspective, the Methyl 4-(2-hydroxypropan-2-yl)oxane-4-carboxylate has been synthesized using green chemistry principles to minimize environmental impact. Recent studies have focused on catalytic asymmetric synthesis and enantioselective reactions to produce chiral derivatives with enhanced pharmacological activity. The hydroxypropan-2-yl group's stereochemistry is crucial for drug efficacy, as it influences receptor binding and metabolic stability.

In the realm of biomaterials, the Methyl 4-(2-hydroxypropan-2-yl)oxane-4-carboxylate has been incorporated into hydrogel matrices for controlled drug release. A 2024 study in *Biomaterials Science* demonstrated its utility in smart drug delivery systems, where the oxane ring undergoes chemical degradation under physiological conditions, releasing the active compound at the target site. This stimuli-responsive behavior makes it a promising candidate for chronic disease management.

The Methyl 4-(2-hydroxypropan-2-yl)oxane-4-carboxylate also exhibits anti-inflammatory properties, making it a potential therapeutic agent for autoimmune disorders. Research published in *Inflammation Research* in 2023 showed its ability to modulate NF-κB signaling pathways, reducing pro-inflammatory cytokine production. The carboxylate group is believed to interact with inflammatory mediators, providing a novel approach to inflammation control.

Despite its promising applications, the Methyl 4-(2-hydroxypropan-2-yl)oxane-4-carboxylate faces challenges in clinical translation, including bioavailability optimization and toxicity assessment. Ongoing studies are focused on structure-activity relationship (SAR) analysis to refine its therapeutic potential. The 4-(2-hydroxypropan-2-yl)oxane-4-carboxylate moiety is being modified to enhance target specificity while minimizing off-target effects.

In conclusion, the Methyl 4-(2-hydroxypropan-2-yl)oxane-4-carboxylate (CAS No. 2092139-41-6) represents a significant advancement in biomedical research and synthetic chemistry. Its unique structural features and diverse applications in drug development, antimicrobial therapy, and biomaterials underscore its potential to address critical medical challenges. Continued research into its mechanisms of action and clinical utility will be essential to fully realize its therapeutic promise.